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Compound Name: Erbon
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Erbon, with the chemical name 2-(2,4,5-trichlorophenoxy)ethyl 2,2-dichloropropanoate, is a
non-selective, translocatable phenoxy herbicide.[1] Formerly marketed under trade names
such as "Baron" and "Novege," it was utilized for the control of a broad spectrum of both grassy
and broad-leaved weeds in non-crop areas.[1] Its dual-action herbicidal activity stems from its
molecular structure, which, upon hydrolysis, yields fragments toxic to both types of vegetation.
[1] The 2,4,5-trichlorophenoxy)ethanol portion is effective against broad-leaved plants, while
the 2,2-dichloropropionic acid (dalapon) component targets grasses.[1] Although its commercial
production has been discontinued, the study of its physico-chemical properties remains
pertinent for environmental fate analysis, toxicological research, and the development of
modern herbicide formulations.[1]

Physico-Chemical Properties of Erbon

The following table summarizes the key physico-chemical properties of Erbon. These
parameters are crucial for understanding its environmental behavior, including its persistence,
potential for bioaccumulation, and transport in soil and water.
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Property Value Reference
Molecular Formula C11HoCls03 [2]
Molecular Weight 366.45 g/mol [2]

Physical State

White solid (pure); Dark brown

solid (technical grade)

[1]

Melting Point 49-50 °C [3]
Boiling Point 161-164 °C at 0.5 mmHg [3]
Density 1.55 g/cm3 at 50°C (d450) [2][3]

Vapor Pressure

5.49 x 10~ mmHg

[1]

Insoluble in water; Soluble in

Solubility acetone, alcohol, kerosene, [1][3]
and xylene.
Decomposes at high

Decomposition temperatures, emitting toxic [3]

fumes of chlorides.

Octanol-Water Partition

Coefficient (Log Kow)

Data not available.

Experimental Protocols
Determination of Erbon in Herbicide Formulations by

Gas-Liquid Chromatography (GLC)

A simple and rapid gas-liquid chromatographic method has been described for the

determination of Erbon in herbicide formulations.[4] This method utilizes a flame ionization

detector (FID) and provides a direct measurement of the active ingredient.[4]

Methodology:

o Sample Preparation: A known weight of the Erbon formulation is dissolved in chloroform.
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 Internal Standard: Kepone is added to the sample solution as an internal standard. The use
of an internal standard corrects for variations in injection volume and detector response.

e Chromatographic System:

o Column: A column packed with 5% silicone UCW 98 on Chromosorb W (HP) is used for
separation.[4]

o Detector: A Flame lonization Detector (FID) is employed for the detection of Erbon and
the internal standard.

e Analysis: The prepared sample solution is directly injected into the gas chromatograph.

o Quantitation: The peak height ratios of Erbon to the internal standard (Kepone) are used for
guantitative analysis. This ratio is compared to that of a standard solution of known
concentration to determine the amount of Erbon in the formulation.[4]

This GLC procedure offers a more direct and specific determination of Erbon compared to
older titrimetric and total chloride methods.[4]

Visualizations
Manufacturing Process of Erbon

The synthesis of Erbon is achieved through the esterification of dalapon (2,2-dichloropropionic
acid) with 2-(2,4,5-trichlorophenoxy)ethanol.[1]

Dalapon

(2,2-dichloropropionic acid) 2-(2,4,5-Trichlorophenoxy)ethanol

.

Esterification
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Caption: Synthesis of Erbon via esterification.

Generalized Signaling Pathway for Phenoxy Herbicides

Erbon belongs to the phenoxy herbicide family, which act as synthetic auxins.[5][6] These
herbicides mimic the natural plant growth hormone auxin, leading to uncontrolled and
disorganized plant growth, ultimately causing the plant's death.[5]
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Caption: Generalized mode of action of phenoxy herbicides.

Experimental Workflow for Erbon Analysis
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The following diagram illustrates a typical workflow for the quantitative analysis of Erbon in a
herbicide formulation using the gas-liquid chromatography method described.
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Caption: Workflow for GLC analysis of Erbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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